Pyridazine, 4,5-dibromo-

• IUPAC Name: 4,5-dibromopyridazine
• InChI: InChI=1S/C4H2Br2N2/c5-3-1-7-8-2-4(3)6/h1-2H
• InChI Key: JKXWYINFVKOAIC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=N1)Br)Br
• Molecular Formula: C4H2Br2N2
• DSSTOX Substance ID: DTXSID801314901
• Molecular Weight: 237.88 g/mol
• CAS RN: 1023817-06-2

Description

Pyridazine, 4,5-dibromo- is a derivative of pyridazine, a six-membered heterocycle containing two nitrogen atoms in adjacent positions. It is an important representative of six-membered nitrogen heterocycles. The practical significance of pyridazine compounds is demonstrated in various applications such as pharmaceuticals, optical materials, and ligands for catalysis.

Synthesis Analysis

The synthesis of 4,7-dibromo [1,2,5]thiadiazolo [3,4- d ]pyridazine from the commercial diaminomaleonitrile has been reported. Conditions for selective aromatic nucleophilic substitution of one or two bromine atoms by oxygen and nitrogen nucleophiles are found. Buchwald-Hartwig or Ullmann techniques are successful for incorporation of a weak nitrogen base, such as carbazole, into the [1,2,5]thiadiazolo [3,4- d ]pyridazine core.

Chemical Reactions Analysis

The behavior of 4,7-dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine was investigated using various protocols. It was found to be inert under all the conditions examined. The cyclic voltammogram showed that 4,7-dibromo [1,2,5]thiadiazolo [3,4- d ]pyridazine can be easily oxidized to form a stable anion radical.

Scientific Research Applications

Synthesis and Biological Activity

Pyridazine derivatives, including "Pyridazine, 4,5-dibromo-" and its analogs, are synthesized for their notable biological activities. These derivatives have demonstrated a broad spectrum of biological effects, such as antitumor, antibacterial, analgesic, and diuretic activities. Pyridopyridazine derivatives, in particular, have been highlighted for their role as selective inhibitors of phosphodiesterase 5 and 4, indicating their potential in treating diseases related to these enzymes. These derivatives are also studied for their ligand properties concerning GABA-A receptor benzodiazepine binding sites, showcasing their relevance in neurological research. The wide-ranging biological activity of these compounds underscores the importance of their synthesis for medicinal chemistry applications (Wojcicka & Nowicka-Zuchowska, 2018).

Anticancer and Antimicrobial Effects

Research into the imidazo[1,2-b]pyridazine scaffold, which shares structural similarities with "Pyridazine, 4,5-dibromo-", reveals its importance in medicinal chemistry due to its diverse bioactive molecules. This class of compounds, especially highlighted by the successful kinase inhibitor ponatinib, has spurred exploration into imidazo[1,2-b]pyridazine-containing derivatives for their therapeutic applications in cancer and other diseases. The review of these compounds unveils their structure-activity relationships (SAR), providing insights into their potential as novel therapeutic agents (Garrido et al., 2021).

Organic Synthesis and Catalysis

Heterocyclic N-oxide molecules, including those derived from pyridazine, have been extensively studied for their utility in organic synthesis and catalysis, as well as for their drug applications. These compounds are pivotal in forming metal complexes, designing catalysts, and serving as intermediates in asymmetric catalysis and synthesis. Their biological importance is underscored by potent anticancer, antibacterial, and anti-inflammatory activities, marking them as critical subjects in advanced chemistry and drug development investigations (Li et al., 2019).

Future Directions

Pyridazines are of enormous interest, first of all, because of their biological activity. Since the 1970s, the popularity of pyridazines started to increase, which finally resulted in the synthesis of a variety of derivatives, which are successfully used in pharmaceutics and agrochemistry. The formation of rather stable S…η 2 - (N=N) bound chains in 4,7-bis (alkylthio)- [1,2,5]thiadiazolo [3,4- d ]pyridines makes these compounds promising for the design of liquid crystals.